4-Amino-PPHT

• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C21H28N2O/c1-2-13-23(14-12-16-6-8-18(22)9-7-16)19-10-11-20-17(15-19)4-3-5-21(20)24/h3-9,19,24H,2,10-15,22H2,1H3
• InChIKey: SPMVURQMVHUPOT-UHFFFAOYSA-N

4-Amino-PPHT: A Functionalized Aminotetralin D2 Agonist Precursor for Fluorescent Probe Synthesis

4-Amino-PPHT (CAS 129298-03-9, Compound 9a) is a synthetic derivative of the high-affinity dopamine D2 receptor agonist PPHT (N-0434), belonging to the 2-aminotetralin class of dopaminergic ligands [1]. It is distinguished by a primary aromatic amine at the para-position of the N-phenethyl ring, which serves as a reactive conjugation handle while retaining nanomolar binding affinity for the D2 receptor (Ki = 6.8 nM) [1][2]. Originally developed as a synthetic intermediate for generating fluorescently labeled D2 probes, 4-Amino-PPHT itself acts as a D2-selective agonist and is supplied predominantly as the hydrobromide salt (C21H28N2O·HBr, MW 405.37) at ≥98% purity for research applications .

✓ D2 agonist fluorescent probe precursor

✓ Conjugation-competent 4-amino handle

✓ High-purity hydrobromide salt for research

• [1] Bakthavachalam V, Baindur N, Madras BK, Neumeyer JL. Fluorescent probes for dopamine receptors: synthesis and characterization of fluorescein and 7-nitrobenz-2-oxa-1,3-diazol-4-yl conjugates of D-1 and D-2 receptor ligands. J Med Chem. 1991 Nov;34(11):3235-41. PMID: 1956041. View Source
• [2] Barton AC, Kang HC, Rinaudo MS, Monsma FJ Jr, Stewart-Fram RM, Macinko JA Jr, Haugland RP, Ariano MA, Sibley DR. Multiple fluorescent ligands for dopamine receptors. I. Pharmacological characterization and receptor selectivity. Brain Res. 1991 May 3;547(2):199-207. PMID: 1679366. View Source

Why Unfunctionalized PPHT Cannot Replace 4-Amino-PPHT in Fluorescent Probe and Conjugation Workflows

Although PPHT (N-0434) and 4-Amino-PPHT share a common aminotetralin pharmacophore and both bind the D2 receptor, they are not interchangeable procurement decisions. PPHT lacks any reactive functional group suitable for chemoselective conjugation to fluorophores, biotin, or solid supports without disrupting the pharmacophore [1]. The 4-amino substituent on 4-Amino-PPHT is positioned distal to the key receptor-binding elements (the 5-hydroxytetralin core and the tertiary amine), enabling derivatization with minimal perturbation of D2 affinity—the conjugated fluorescent products retain both nanomolar binding and full agonist efficacy [2]. Attempting to derivatize PPHT directly would require non-selective modification of the phenol or tertiary amine, which are essential for receptor interaction, leading to substantial or complete loss of activity. Furthermore, alternative amino-functionalized D2 ligands such as NAPS (N-(p-aminophenethyl)spiperone) are antagonists, not agonists, and therefore address a fundamentally different experimental question [3]. Selecting 4-Amino-PPHT is thus a deliberate choice driven by the requirement for an agonist-based, conjugation-competent D2 probe precursor.

Target

Substitute

Risk

4-Amino-PPHT

PPHT (N-0434)

Lacks reactive conjugation handle; direct pharmacophore modification may abolish D2 activity

4-Amino-PPHT

NAPS (D2 antagonist)

Antagonist pharmacology may not report agonist-driven receptor states or internalization

• [1] Madras BK, Canfield DR, Pfaelzer C, Vittimberga FJ Jr, Difiglia M, Aronin N, Bakthavachalam V, Baindur N, Neumeyer JL. Fluorescent and biotin probes for dopamine receptors: D1 and D2 receptor affinity and selectivity. Mol Pharmacol. 1990 Jun;37(6):833-9. PMID: 2141665. View Source
• [2] Barton AC, Kang HC, Rinaudo MS, Monsma FJ Jr, Stewart-Fram RM, Macinko JA Jr, Haugland RP, Ariano MA, Sibley DR. Multiple fluorescent ligands for dopamine receptors. I. Pharmacological characterization and receptor selectivity. Brain Res. 1991 May 3;547(2):199-207. PMID: 1679366. View Source
• [3] Madras BK, Canfield DR, Pfaelzer C, Vittimberga FJ Jr, Difiglia M, Aronin N, Bakthavachalam V, Baindur N, Neumeyer JL. Fluorescent and biotin probes for dopamine receptors: D1 and D2 receptor affinity and selectivity. Mol Pharmacol. 1990 Jun;37(6):833-9. PMID: 2141665. (NAPS as D2 antagonist precursor; Ki D2 = 0.58-0.66 nM, D2/D1 selectivity = 150-190-fold). View Source

Quantitative Differentiation of 4-Amino-PPHT: Head-to-Head Evidence vs. PPHT, NAPS, and Other D2 Probe Precursors

D2 Receptor Binding Affinity of 4-Amino-PPHT vs. Parent (S)-PPHT: A Modest 3.2-Fold Reduction with the Conjugation Handle Installed

The introduction of the 4-amino group onto the phenethyl ring of PPHT reduces D2 receptor binding affinity by approximately 3.2-fold relative to the parent (S)-enantiomer. 4-Amino-PPHT exhibits a Ki of 6.8 nM at D2 receptors in radioligand competition assays using [3H]spiperone in monkey caudate putamen membranes [1]. (S)-PPHT, the active enantiomer of the parent compound, has a Ki of 2.1 nM under comparable conditions [2]. This modest affinity reduction is substantially smaller than the loss observed when the conjugation is performed at other positions or when the phenol group is modified, validating the 4-position as a permissive site for functionalization.

D2 Affinity (Ki)

Head-to-head

4-Amino-PPHT Ki = 6.8 nM vs (S)-PPHT Ki = 2.1 nM (~3.2-fold reduction)

Supports conjugation-handle installation with minimal affinity loss

Monkey caudate putamen membranes; [3H]spiperone binding

Evidence Dimension	D2 dopamine receptor binding affinity (Ki)
Target Compound Data	Ki = 6.8 nM
Comparator Or Baseline	(S)-PPHT: Ki = 2.1 nM; (±)-PPHT (racemic): Ki ≈ 0.5–2.1 nM (assay-dependent)
Quantified Difference	~3.2-fold reduction vs. (S)-PPHT; 4-Amino-PPHT retains low nanomolar affinity
Conditions	Radioligand competition binding; [3H]spiperone vs. D2 receptors in monkey (Macaca fascicularis) caudate putamen membranes (Bakthavachalam et al., 1991); comparable conditions from Madras et al. (1990) for (S)-PPHT

Why This Matters

A procurement decision for 4-Amino-PPHT over PPHT is justified when the experimental design requires a conjugation-competent ligand; the 3.2-fold affinity cost is a quantifiable trade-off that is acceptable for most fluorescence-based applications where the conjugate itself may recover or exceed this affinity (e.g., NBD-coupled (S)-PPHT achieves Ki = 0.30 nM [2]).

• [1] Bakthavachalam V, Baindur N, Madras BK, Neumeyer JL. Fluorescent probes for dopamine receptors: synthesis and characterization of fluorescein and 7-nitrobenz-2-oxa-1,3-diazol-4-yl conjugates of D-1 and D-2 receptor ligands. J Med Chem. 1991 Nov;34(11):3235-41. PMID: 1956041. View Source
• [2] Madras BK, Canfield DR, Pfaelzer C, Vittimberga FJ Jr, Difiglia M, Aronin N, Bakthavachalam V, Baindur N, Neumeyer JL. Fluorescent and biotin probes for dopamine receptors: D1 and D2 receptor affinity and selectivity. Mol Pharmacol. 1990 Jun;37(6):833-9. PMID: 2141665. View Source

Conjugation-Reactive Primary Amine: 4-Amino-PPHT vs. PPHT—The Defining Structural Differentiator

4-Amino-PPHT bears a primary aromatic amine (─NH2) at the para-position of the N-phenethyl ring, which is absent in PPHT [1]. This amine provides a nucleophilic handle for chemoselective acylation, isothiocyanate coupling, or N-hydroxysuccinimide (NHS) ester reactions to attach fluorophores (fluorescein, rhodamine, NBD, Texas red, Cascade blue, Bodipy, coumarin), biotin, or solid-phase resins [1][2]. PPHT (both racemic and enantiopure forms) lacks any functional group compatible with such derivatization without destroying the pharmacophore. The 4-amino group is spatially separated from the critical 5-hydroxytetralin and tertiary amine motifs that mediate D2 binding, as evidenced by the retention of nanomolar affinity and full agonist efficacy in the resulting conjugates [2].

Conjugation Handle

Head-to-head

Primary aromatic amine (–NH2) at para-position; PPHT lacks any reactive group

Enables fluorophore, biotin, or solid-support coupling without pharmacophore disruption

Validated for NHS ester, isothiocyanate, and acyl chloride chemistries

Evidence Dimension	Presence of a chemoselective conjugation handle
Target Compound Data	Primary aromatic amine (─NH2) at the 4-position of the N-phenethyl ring; reactive toward NHS esters, isothiocyanates, and acyl chlorides
Comparator Or Baseline	PPHT (N-0434): no reactive functional group; phenol and tertiary amine are essential for receptor binding and cannot be derivatized without loss of activity
Quantified Difference	Qualitative difference: PPHT has zero conjugation sites suitable for fluorophore attachment without pharmacophore disruption; 4-Amino-PPHT provides one specific, permissive site
Conditions	Structural comparison based on reported synthetic utility in Bakthavachalam et al. (1991) and Barton et al. (1991)

Why This Matters

This is the primary procurement discriminator: if the experimental endpoint requires a fluorescent, biotinylated, or immobilized D2 agonist probe, PPHT cannot serve as the starting material—4-Amino-PPHT is the requisite precursor.

• [1] Bakthavachalam V, Baindur N, Madras BK, Neumeyer JL. Fluorescent probes for dopamine receptors: synthesis and characterization of fluorescein and 7-nitrobenz-2-oxa-1,3-diazol-4-yl conjugates of D-1 and D-2 receptor ligands. J Med Chem. 1991 Nov;34(11):3235-41. PMID: 1956041. View Source
• [2] Barton AC, Kang HC, Rinaudo MS, Monsma FJ Jr, Stewart-Fram RM, Macinko JA Jr, Haugland RP, Ariano MA, Sibley DR. Multiple fluorescent ligands for dopamine receptors. I. Pharmacological characterization and receptor selectivity. Brain Res. 1991 May 3;547(2):199-207. PMID: 1679366. View Source

Agonist vs. Antagonist Probe Precursor: 4-Amino-PPHT vs. NAPS—Functional Pharmacology Determines Experimental Utility

4-Amino-PPHT is derived from the D2 agonist PPHT, and its fluorescent conjugates retain full agonist efficacy at D2 receptors, as demonstrated by GTP-sensitivity of binding and functional assays [1]. In contrast, NAPS (N-(p-aminophenethyl)spiperone) is an amino-functionalized D2 antagonist precursor with a Ki of 0.58–0.66 nM at D2 and D2/D1 selectivity of 150–190-fold [2]. While NAPS offers marginally higher D2 affinity (0.58–0.66 nM vs. 6.8 nM for 4-Amino-PPHT), its antagonist pharmacology makes it suitable for receptor occupancy and blockade studies, whereas 4-Amino-PPHT is the appropriate choice for probing agonist-induced receptor activation, internalization, and trafficking [1][2][3].

Functional Pharmacology

Head-to-head

4-Amino-PPHT: D2 agonist; NAPS: D2 antagonist (Ki 0.58–0.66 nM)

Agonist probes report active-state conformations and receptor internalization

GTP-shift assays confirm retained agonist efficacy in conjugates

Evidence Dimension	Functional pharmacology at D2 receptor (agonist vs. antagonist) and D2 binding affinity
Target Compound Data	D2 agonist; Ki = 6.8 nM; fluorescent conjugates retain full agonist efficacy with GTP-sensitive binding
Comparator Or Baseline	NAPS: D2 antagonist; Ki = 0.58–0.66 nM; D2/D1 selectivity = 150–190-fold
Quantified Difference	Opposite functional pharmacology (agonist vs. antagonist); NAPS has ~10-12-fold higher D2 affinity but cannot report on agonist-driven receptor states
Conditions	Radioligand binding in monkey caudate putamen membranes; GTP-shift assays for agonist efficacy (Barton et al., 1991; Madras et al., 1990)

Why This Matters

Selection between 4-Amino-PPHT and NAPS depends on the biological question: agonist probes report on active-state receptor conformations, internalization, and signaling; antagonist probes label total receptor populations independent of activation state. Researchers studying D2 receptor dynamics require the agonist-derived 4-Amino-PPHT scaffold.

• [1] Barton AC, Kang HC, Rinaudo MS, Monsma FJ Jr, Stewart-Fram RM, Macinko JA Jr, Haugland RP, Ariano MA, Sibley DR. Multiple fluorescent ligands for dopamine receptors. I. Pharmacological characterization and receptor selectivity. Brain Res. 1991 May 3;547(2):199-207. PMID: 1679366. View Source
• [2] Madras BK, Canfield DR, Pfaelzer C, Vittimberga FJ Jr, Difiglia M, Aronin N, Bakthavachalam V, Baindur N, Neumeyer JL. Fluorescent and biotin probes for dopamine receptors: D1 and D2 receptor affinity and selectivity. Mol Pharmacol. 1990 Jun;37(6):833-9. PMID: 2141665. View Source
• [3] Ariano MA, Monsma FJ Jr, Barton AC, Kang HC, Haugland RP, Sibley DR. Direct visualization and cellular localization of D1 and D2 dopamine receptors in rat forebrain by use of fluorescent ligands. Proc Natl Acad Sci U S A. 1989 Nov;86(21):8570-4. PMID: 2479025. View Source

Post-Conjugation Affinity Modulation: Fluorescent Derivatives Can Surpass the Affinity of the Amino-Precursor

The D2 binding affinity of 4-Amino-PPHT-derived conjugates is not fixed at the precursor's Ki of 6.8 nM; rather, the choice of fluorophore and linker can either reduce or enhance affinity. For example, NBD-coupled (S)-PPHT achieved a Ki of 0.30 nM—a 7-fold improvement over unconjugated (S)-PPHT (Ki = 2.1 nM) and a ~23-fold improvement over 4-Amino-PPHT [1]. Conversely, fluorescein-coupled (S)-PPHT showed reduced affinity (Ki = 4.8 nM vs. 2.1 nM for parent), illustrating fluorophore-dependent modulation [1]. This demonstrates that 4-Amino-PPHT is a versatile scaffold whose final conjugate affinity can be tuned through fluorophore selection—an option not available with pre-formed fluorescent ligands from other structural classes.

Conjugate Affinity Range

Class-level inference

Conjugate Ki: 0.30 nM (NBD) to 4.8 nM (fluorescein); up to ~23-fold improvement over precursor

Fluorophore choice can modulate final probe affinity across a wide range

NBD conjugate exceeds parent (S)-PPHT affinity; reported under matched conditions

Evidence Dimension	D2 binding affinity of fluorescent conjugates derived from the PPHT/4-Amino-PPHT scaffold
Target Compound Data	4-Amino-PPHT (precursor): Ki = 6.8 nM; range of derived fluorescent conjugate affinities spans Ki = 0.30 nM (NBD) to 4.8 nM (fluorescein)
Comparator Or Baseline	(S)-PPHT (unconjugated parent): Ki = 2.1 nM; NBD-coupled (S)-PPHT: Ki = 0.30 nM; fluorescein-coupled (S)-PPHT: Ki = 4.8 nM
Quantified Difference	Conjugate affinity can vary >10-fold depending on fluorophore; best conjugate (NBD) has ~23-fold higher affinity than 4-Amino-PPHT precursor and exceeds parent (S)-PPHT by 7-fold
Conditions	[3H]spiperone competition binding to D2 receptors in monkey caudate putamen membranes (Madras et al., 1990); fluorescent conjugates synthesized via the amino handle corresponding to 4-Amino-PPHT

Why This Matters

This evidence supports the procurement value of 4-Amino-PPHT as a modular precursor: the same amine handle can yield conjugates spanning a wide affinity range, enabling researchers to optimize probe properties for specific experimental contexts such as high-sensitivity detection (sub-nanomolar affinity) or wash-free imaging protocols.

• [1] Madras BK, Canfield DR, Pfaelzer C, Vittimberga FJ Jr, Difiglia M, Aronin N, Bakthavachalam V, Baindur N, Neumeyer JL. Fluorescent and biotin probes for dopamine receptors: D1 and D2 receptor affinity and selectivity. Mol Pharmacol. 1990 Jun;37(6):833-9. PMID: 2141665. View Source

Multi-Fluorophore Compatibility: 4-Amino-PPHT Enables a Palette of Spectrally Distinct D2 Probes from a Single Precursor

The single primary amine of 4-Amino-PPHT has been successfully conjugated to at least six distinct fluorophores spanning the visible spectrum: Cascade blue and coumarin (blue), fluorescein and Bodipy (yellow-green), and Texas red and rhodamine (red) [1]. This spectral diversity, all derived from a common pharmacophore scaffold, enables multiplexed experimental designs where D2 receptors can be visualized simultaneously with other cellular markers across non-overlapping fluorescence channels. No other single D2 agonist precursor has demonstrated this breadth of validated fluorophore compatibility in peer-reviewed literature [1][2].

Fluorophore Diversity

Class-level inference

6 validated fluorophore classes: coumarin to Texas red, covering blue to red

Single precursor yields spectral toolkit for multiplexed D2 receptor imaging

All conjugates retained D2 selectivity and agonist efficacy in published studies

Evidence Dimension	Number of spectrally distinct fluorophores successfully conjugated and pharmacologically validated
Target Compound Data	6 fluorophore classes validated: coumarin (blue), Cascade blue (blue), Bodipy (yellow-green), fluorescein (yellow-green), rhodamine (red), Texas red (red)
Comparator Or Baseline	NAPS (D2 antagonist precursor): validated with rhodamine and NBD primarily; other D2 agonist scaffolds (e.g., 5-OH-DPAT derivatives): limited fluorophore diversity reported
Quantified Difference	4-Amino-PPHT/PPHT scaffold: ≥6 validated fluorophores; NAPS: ~2-3 validated fluorophores; most other D2 probe scaffolds: 1-2 fluorophores
Conditions	Synthesis and pharmacological validation in Barton et al. (1991) and Ariano et al. (1989); all conjugates retained D2 selectivity and agonist efficacy

Why This Matters

For laboratories conducting multi-parameter fluorescence microscopy, flow cytometry, or high-content screening, the ability to source a single precursor that yields a complete spectral toolkit of D2-selective probes reduces procurement complexity and ensures pharmacological consistency across imaging channels.

• [1] Barton AC, Kang HC, Rinaudo MS, Monsma FJ Jr, Stewart-Fram RM, Macinko JA Jr, Haugland RP, Ariano MA, Sibley DR. Multiple fluorescent ligands for dopamine receptors. I. Pharmacological characterization and receptor selectivity. Brain Res. 1991 May 3;547(2):199-207. PMID: 1679366. View Source
• [2] Ariano MA, Monsma FJ Jr, Barton AC, Kang HC, Haugland RP, Sibley DR. Direct visualization and cellular localization of D1 and D2 dopamine receptors in rat forebrain by use of fluorescent ligands. Proc Natl Acad Sci U S A. 1989 Nov;86(21):8570-4. PMID: 2479025. View Source

High-Value Application Scenarios for 4-Amino-PPHT: Where This Precursor Outperforms Alternatives

In-House Synthesis of Custom Fluorescent D2 Agonist Probes for Receptor Localization Studies

4-Amino-PPHT is the optimal starting material for laboratories synthesizing fluorescent D2 agonist probes in-house. The 4-amino group enables straightforward NHS ester or isothiocyanate coupling to commercially available fluorophores without requiring protection/deprotection of the phenol or tertiary amine. The resulting conjugates retain nanomolar D2 affinity (ranging from Ki = 0.30 to 4.8 nM depending on fluorophore choice) and full agonist efficacy as confirmed by GTP-sensitivity assays [1][2]. This application is validated by direct visualization of D2 receptors in rat striatum and pituitary using PPHT-fluorescein conjugates [3].

Multi-Color D2 Receptor Imaging with Spectrally Matched Probe Sets

Because 4-Amino-PPHT's single amine handle has been validated for conjugation to at least six fluorophores spanning blue, yellow-green, and red emission wavelengths [1], it is uniquely suited for multi-color fluorescence microscopy studies requiring simultaneous visualization of D2 receptors alongside other cellular targets (e.g., D1 receptors labeled with SCH-23390-derived probes, or co-localization markers). All probes derived from this scaffold share identical receptor pharmacology, eliminating confounding variables in co-localization analyses [1][3].

Agonist-Specific D2 Receptor Trafficking and Internalization Assays

Unlike fluorescent antagonists (e.g., NAPS-derived probes) that label surface receptors irrespective of activation state, 4-Amino-PPHT-derived fluorescent agonists preferentially bind the high-affinity, G-protein-coupled state of the D2 receptor and can induce and track receptor internalization [1][3]. This agonist pharmacology is essential for studies of D2 receptor desensitization, β-arrestin recruitment, and intracellular trafficking—applications where antagonist-based probes would provide no dynamic information [1].

Affinity Chromatography Resin Development for D2 Receptor Purification

The 4-amino group of 4-Amino-PPHT can be coupled to NHS-activated Sepharose or other solid supports to generate D2-selective affinity chromatography resins. This application is precedented by the successful immobilization of the parent agonist N-0434 (PPHT) for D2 receptor purification from bovine striatum, where immobilized agonist resin bound ~90% of receptor activity [4]. 4-Amino-PPHT offers a defined, single-point attachment via the 4-amino group, potentially yielding more homogeneous affinity resins than non-specific coupling through the phenol of PPHT [1][4].

Application

Selection Property

Validation Focus

D2 agonist probe synthesis

Amine conjugation handle

Retained D2 affinity & agonist efficacy in conjugates

Multi-color D2 imaging

Spectral probe diversity

Identical pharmacophore across non-overlapping channels

Receptor trafficking assays

Agonist-driven internalization

GTP-sensitive binding and internalization endpoints

Affinity resin preparation

Single-point amine immobilization

D2-selective receptor capture from tissue matrices

• [1] Barton AC, Kang HC, Rinaudo MS, Monsma FJ Jr, Stewart-Fram RM, Macinko JA Jr, Haugland RP, Ariano MA, Sibley DR. Multiple fluorescent ligands for dopamine receptors. I. Pharmacological characterization and receptor selectivity. Brain Res. 1991 May 3;547(2):199-207. PMID: 1679366. View Source
• [2] Madras BK, Canfield DR, Pfaelzer C, Vittimberga FJ Jr, Difiglia M, Aronin N, Bakthavachalam V, Baindur N, Neumeyer JL. Fluorescent and biotin probes for dopamine receptors: D1 and D2 receptor affinity and selectivity. Mol Pharmacol. 1990 Jun;37(6):833-9. PMID: 2141665. View Source
• [3] Ariano MA, Monsma FJ Jr, Barton AC, Kang HC, Haugland RP, Sibley DR. Direct visualization and cellular localization of D1 and D2 dopamine receptors in rat forebrain by use of fluorescent ligands. Proc Natl Acad Sci U S A. 1989 Nov;86(21):8570-4. PMID: 2479025. View Source
• [4] Bosker FJ, van Bussel FJ, Thielen APGM, Horn AS. Affinity chromatography with the immobilized agonist N-0434 yields an active and highly purified preparation of the dopamine D-2 receptor from bovine striatum. Eur J Pharmacol. 1989;163(2-3):319-326. View Source